molecular formula C9H6BrFO2 B8481991 4-(2-Bromoacetyl)-3-fluorobenzaldehyde

4-(2-Bromoacetyl)-3-fluorobenzaldehyde

Cat. No.: B8481991
M. Wt: 245.04 g/mol
InChI Key: DZOWFNLTPODXBH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Bromoacetyl)-3-fluorobenzaldehyde is a useful research compound. Its molecular formula is C9H6BrFO2 and its molecular weight is 245.04 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H6BrFO2

Molecular Weight

245.04 g/mol

IUPAC Name

4-(2-bromoacetyl)-3-fluorobenzaldehyde

InChI

InChI=1S/C9H6BrFO2/c10-4-9(13)7-2-1-6(5-12)3-8(7)11/h1-3,5H,4H2

InChI Key

DZOWFNLTPODXBH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C=O)F)C(=O)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-Bromosuccinimide (505 mg, 2837 μmol) was added in one portion to a solution of 1-bromo-4-(diethoxymethyl)-2-fluorobenzene (551 mg, 2837 μmol) in 3:1 THF-H2O (6.0 mL) at 25° C., and the resulting solution was stirred at 25° C. for 10 min. The solution was partitioned between EtOAc (50 mL) and brine (8 mL). The organic layer was separated, dried over sodium sulfate, and concentrated in vacuo. Chromatographic purification of the residue (ISCO, 4 g, 0-100% EtOAc/hexanes) furnished 4-(2-bromoacetyl)-3-fluorobenzaldehyde as a white solid. 1H NMR (400 MHz, CDCl3) δ ppm 10.08 (d, J=1.8 Hz, 1H), 8.06-8.12 (m, 1H), 7.79 (dd, J=8.0, 1.4 Hz, 1H), 7.69 (dd, J=10.6, 1.4 Hz, 1H), 4.52 (d, J=2.3 Hz, 2H).
Quantity
505 mg
Type
reactant
Reaction Step One
Quantity
551 mg
Type
reactant
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step One

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